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A comprehensive guide for researchers and scientists on the comparative performance of
Cyanex 272 (bis(2,4,4-trimethylpentyl)phosphinic acid) and D2EHPA (di-2-ethylhexyl
phosphoric acid) in the solvent extraction of manganese (Mn(ll)). This document provides a
detailed comparison of their efficiency, selectivity, and operational parameters, supported by
experimental data from various studies.

Executive Summary

Both Cyanex 272 and D2EHPA are effective organophosphorus extractants for manganese.
However, experimental data consistently demonstrates that D2EHPA is a more efficient
extractant, operating effectively at lower pH values and generally exhibiting higher loading
capacities and superior selectivity for manganese over common co-existing metals like cobalt
and nickel.[1][2][3] Cyanex 272 can be advantageous in specific separation schemes where its
different pH selectivity is required, for instance, in the separation of cobalt from nickel after
manganese has been removed.[4]

Data Presentation: Performance Comparison

The following tables summarize the quantitative performance of Cyanex 272 and D2EHPA
under various experimental conditions.

Table 1: Extraction Efficiency and pH Dependence
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Parameter D2EHPA Cyanex 272 Source

Optimal pH Range 3.0-85 45-85 [2][3]

Extraction at 0.1M

96% at eq. pH 4.52 76% at eq. pH 4.86
Extractant
pH for 50% Extraction
3.15 4.44

(pHo.5)

Maximum Recovery ~95% (5 stages, pH 8- ~95% (5 stages, pH 8- 5]

(Multi-Stage) 8.5) 8.5)

Quantitative Achieved with 0.8M 92% extraction with

Extraction D2EHPA 0.8M Cyanex 272

Table 2: Selectivity of Manganese over Other Metals
Separation .
D2EHPA Cyanex 272 Conditions Source

Factor
pH 3.0

B (Mn/Co) 191 37 (D2EHPA), pH [3]
6.0 (Cyanex 272)
pH 3.0

B (Mn/Ni) 601 37 (D2EHPA), pH [3]
6.0 (Cyanex 272)
pH 5.0, 0.05M

B (Mn/Cu) 52.5 Not Reported
D2EHPA

General Co-extraction D2EHPA from

Mn > Cu > Co

Selectivity Order

observed

acetate buffer

Table 3: Loading and Stripping Characteristics
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Parameter D2EHPA Cyanex 272 Source
) ) 3.25 kg Mn/m3 (at 2.05 kg Mn/m3 (at
Loading Capacity
0.5M) 0.5M)
Stripping Agents H2S04, HCI, HNOs H2S04, HCI, HNOs [6]
o o N Quantitative with 0.1M
Stripping Efficiency Not specified ” [6]
acids

Kinetics (Equilibration ) ]
) ~3 minutes < 5 minutes [1][6]
Time)

Experimental Protocols

The data presented is based on methodologies from several key studies. The general protocols
are outlined below.

Protocol 1: Extraction from Leach Liquor (Pérez-Garibay
et al.)[1][2]

e Aqueous Phase: A leached liquor from a low-grade pyrolusite ore, with manganese
concentration of approximately 0.085 M. The initial pH was adjusted to the desired value
(between 8.0 and 8.5 for optimal results) using a 1 M NH4+OH solution.

e Organic Phase: D2EHPA or Cyanex 272 (10% by volume) dissolved in kerosene.
o Extraction Procedure:

o The aqueous and organic phases were mixed at a specified organic-to-aqueous (O/A)
ratio, typically 2:1.

o The mixture was agitated for 1 to 3 minutes at 25°C to reach equilibrium.
o Phases were allowed to separate in a separation funnel.

o The manganese concentration in the aqueous phase (raffinate) was measured to
determine extraction efficiency.
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o For multi-stage extraction, the raffinate from one stage was used as the aqueous feed for

the next.

Protocol 2: Extraction from Acetate Buffer Medium
(Nishita et al.)[3]

¢ Agueous Phase: A solution containing 0.02 M Mn(ll) in an acetic acid-acetate buffer. The

initial pH was adjusted between 4.0 and 6.0.
e Organic Phase: 0.1 M D2EHPA or 0.1 M Cyanex 272 dissolved in kerosene.
o Extraction Procedure:

o Equal volumes (20 mL) of the aqueous and organic phases were equilibrated in a
separating funnel for 5 minutes at room temperature.

o After phase disengagement, the equilibrium pH of the aqueous phase was measured.

o The manganese content in the aqueous phase was determined by titration with EDTA
using Eriochrome Black T as an indicator.

o The concentration of manganese in the organic phase was calculated by mass balance.

Protocol 3: Stripping of Manganese (Biswas & Rahman)

[7]

o Loaded Organic Phase: An organic solution of Cyanex 272 saturated with Mn(ll) was
prepared by repeatedly contacting it with fresh aqueous Mn(ll) solutions.

e Stripping Solution: Dilute solutions of H2SO4, HNOs, or HCI (0.001 M to 0.10 M).
e Stripping Procedure:

o A 25 mL portion of the loaded organic phase was equilibrated with an equal volume of the
stripping acid solution.

o The mixture was shaken for 5 minutes at 30°C.
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o After phase separation, the concentration of Mn(ll) in the aqueous phase was analyzed to
determine stripping efficiency.

Visualized Workflow and Logic

The following diagrams illustrate the logical workflow for a comparative study of manganese
extraction and the chemical extraction mechanism.
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Caption: Experimental workflow for comparing D2EHPA and Cyanex 272.
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Caption: Generalized cation-exchange mechanism for Mn(lIl) extraction.

Conclusion

The choice between D2EHPA and Cyanex 272 for manganese extraction depends on the
specific requirements of the hydrometallurgical process.

o D2EHPA is generally the superior extractant for bulk manganese recovery due to its higher
extraction efficiency at lower pH, greater loading capacity, and better selectivity against
cobalt and nickel.[1][3] This makes it highly suitable for primary extraction stages.

o Cyanex 272 extracts manganese at a higher pH range than D2EHPA.[7] This characteristic
can be strategically employed in multi-metal separation flowsheets. For example, it is often
used to separate cobalt from nickel after manganese has already been selectively removed
by an extractant like D2EHPA.[4]
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For researchers developing processes for manganese recovery, D2EHPA is recommended as
the primary candidate for evaluation. However, a thorough economic and technical analysis
considering the complete flowsheet, including stripping and solvent regeneration, is essential
for making the final selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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